Cas no 65879-43-8 (1-chloro-2,5-bis(1-methylethoxy)-4-nitrobenzene)

1-chloro-2,5-bis(1-methylethoxy)-4-nitrobenzene structure
65879-43-8 structure
Product Name:1-chloro-2,5-bis(1-methylethoxy)-4-nitrobenzene
CAS No:65879-43-8
MF:C12H16ClNO4
MW:273.712742805481
CID:962735
PubChem ID:105226
Update Time:2025-04-19

1-chloro-2,5-bis(1-methylethoxy)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-2,5-bis(1-methylethoxy)-4-nitrobenzene
    • 1-chloro-4-nitro-2,5-di(propan-2-yloxy)benzene
    • 1-chloro-4-nitro-2,5-bis(propan-2-yloxy)benzene
    • 2,5-Diisopropoxy-4-nitrochlorobenzene
    • 4-Chloro-2,5-diisopropoxynitrobenzene
    • Benzene, 1-chloro-2,5-bis(1-methylethoxy)-4-nitro-
    • 65879-43-8
    • DTXSID0070364
    • EINECS 265-959-1
    • NS00035924
    • ANYDHFJLAAOZED-UHFFFAOYSA-N
    • ZE7L57PH4R
    • UNII-ZE7L57PH4R
    • Inchi: 1S/C12H16ClNO4/c1-7(2)17-11-6-10(14(15)16)12(5-9(11)13)18-8(3)4/h5-8H,1-4H3
    • InChI Key: ANYDHFJLAAOZED-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C=C1OC(C)C)[N+](=O)[O-])OC(C)C

Computed Properties

  • Exact Mass: 273.07688
  • Monoisotopic Mass: 273.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 64.3Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 380.6°C at 760 mmHg
  • Flash Point: 184°C
  • Refractive Index: 1.521
  • PSA: 61.6
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